(3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “(3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone” is a bicyclic tertiary amine derivative featuring a 3,4-difluorophenyl group and a methylthio substituent on the azabicyclo[3.2.1]octane scaffold. The stereochemistry (1R,5S) is critical for its spatial orientation, which may influence receptor binding or metabolic stability. The 8-azabicyclo[3.2.1]octane core is a tropane analog, a structural motif frequently employed in medicinal chemistry due to its conformational rigidity and ability to modulate central nervous system (CNS) targets . The 3,4-difluorophenyl moiety is a common pharmacophore in bioactive molecules, often improving binding affinity through hydrophobic interactions and fluorine’s electron-withdrawing effects .
Properties
IUPAC Name |
(3,4-difluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F2NOS/c1-20-12-7-10-3-4-11(8-12)18(10)15(19)9-2-5-13(16)14(17)6-9/h2,5-6,10-12H,3-4,7-8H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAVFPTXOVSMPCQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CC2CCC(C1)N2C(=O)C3=CC(=C(C=C3)F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F2NOS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The compound belongs to a class of 8-azabicyclo[3.2.1]octane derivatives with aryl ketone substituents. Below is a comparative analysis with structurally related compounds:
Key Comparative Insights
Substituent Effects on Bioactivity: The 3,4-difluorophenyl group in the target compound may offer superior hydrophobic interactions compared to mono-fluorinated (e.g., 4-fluorophenyl in ) or non-fluorinated analogs. Fluorine’s ortho effect (3,4-difluoro) could enhance binding to aromatic residues in target proteins . The methylthio group (-SMe) at position 3 contrasts with sulfonyl (-SO₂-) in or amino (-NH-) in . While -SMe is less polar than -SO₂-, it may confer better blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted drugs .
Metabolic Stability :
- Sulfur-containing substituents (e.g., -SMe in the target compound vs. -SO₂Ph in ) are prone to oxidation. The benzenesulfonyl group in is metabolically stable but may reduce BBB permeability due to increased polarity .
Stereochemical Considerations :
- The (1R,5S) configuration in the target compound is shared with methyl (1R,2S,3S,5S)-3-(4-fluorophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate , suggesting a conserved preference for this stereoisomer in receptor binding.
Synthetic Accessibility :
- The target compound’s synthesis likely follows methods similar to those for other 8-azabicyclo[3.2.1]octane derivatives, such as nucleophilic substitution on α-halogenated ketones (see for analogous procedures).
Research Findings and Data Tables
Physicochemical Properties (Predicted)
| Property | Target Compound | [(1R,5S)-3-(Benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-[4-(trifluoromethyl)phenyl]methanone | (4-Chlorophenyl)((1R,3r,5S)-3-(phenylamino)-8-azabicyclo[3.2.1]octan-8-yl)methanone |
|---|---|---|---|
| Molecular Weight (g/mol) | 337.41 | 427.49 | 384.90 |
| LogP | 3.2 (estimated) | 4.1 | 3.8 |
| Hydrogen Bond Acceptors | 3 | 5 | 3 |
| Rotatable Bonds | 3 | 4 | 4 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
